2-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C20H28N4O3
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 2-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C20H28N4O3/c1-27-18-8-3-2-6-16(18)22-14-12-21(13-15-22)9-5-11-24-19(25)17-7-4-10-23(17)20(24)26/h2-3,6,8,17H,4-5,7,9-15H2,1H3
• InChI Key: AAKOYVKAXOHXBZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCCN3C(=O)C4CCCN4C3=O

Description

2-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is also known as MPPI and has been synthesized using various methods, each with its advantages and limitations. In

Mechanism of Action

The mechanism of action of MPPI is not fully understood, but it is believed to act on various neurotransmitter systems, including serotonin, norepinephrine, and dopamine. MPPI has been reported to increase the levels of these neurotransmitters in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects:
MPPI has been shown to have various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. MPPI has also been reported to reduce oxidative stress and increase antioxidant enzyme activity in the brain. Additionally, MPPI has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and function.

Advantages and Limitations for Lab Experiments

MPPI has several advantages for lab experiments, including its high purity and stability. However, one of the limitations of MPPI is its low solubility in water, which can make it challenging to administer in vivo. Additionally, the exact dosage and administration route for MPPI in animal models are still being investigated.

Future Directions

The potential therapeutic applications of MPPI are vast, and future research should focus on its application in various disease models. Additionally, the exact mechanism of action of MPPI needs to be fully understood to optimize its therapeutic potential. Future research should also focus on developing more efficient and effective methods for administering MPPI in vivo.
Conclusion:
In conclusion, MPPI is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods, and its mechanism of action is believed to act on various neurotransmitter systems. MPPI has been shown to have various biochemical and physiological effects, and its potential therapeutic applications are vast. Future research should focus on optimizing its therapeutic potential and developing more efficient administration methods.

Synthesis Methods

The synthesis of MPPI can be achieved using various methods, including the reaction of 4-(2-methoxyphenyl)piperazine with 3-bromo-1-propanol, followed by the reaction with tetrahydroimidazole-2,5-dione. Another method involves the reaction of 4-(2-methoxyphenyl)piperazine with 3-chloropropyl-isocyanate, followed by the reaction with tetrahydroimidazole-2,5-dione. These methods have been reported to yield high purity MPPI.

Scientific Research Applications

MPPI has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant anti-inflammatory, analgesic, and antidepressant effects in animal models. Additionally, MPPI has been reported to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. MPPI has also been shown to have antitumor activity in vitro and in vivo.